![molecular formula C14H8Cl3FN2OS B4931282 2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide](/img/structure/B4931282.png)
2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide, also known as TCB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TCB is a member of the thioamide family of compounds and has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In
Mechanism of Action
The mechanism of action of 2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is not fully understood. However, studies have suggested that this compound exerts its biological activities by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase 4 (PDE4). COX-2 is an enzyme involved in the production of inflammatory mediators, while PDE4 is involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, reduce inflammation, and induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to have anti-viral properties, inhibiting the replication of viruses such as dengue and Zika.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is its broad range of biological activities, making it a promising compound for therapeutic development. This compound is also relatively easy to synthesize, making it accessible for laboratory experiments. However, this compound has some limitations, including its low solubility in water, which can affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the study of 2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of this compound-based therapeutics for cancer treatment. Further studies are needed to fully understand the mechanism of action of this compound and to optimize its efficacy and safety in preclinical and clinical studies. Additionally, the anti-inflammatory and anti-viral properties of this compound warrant further investigation for potential therapeutic applications in inflammatory and viral diseases. Finally, the development of this compound analogs with improved solubility and bioavailability may expand its potential applications in various fields of research.
Synthesis Methods
The synthesis of 2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 2-fluoro-N-(2,4,5-trichlorophenyl)benzamide with thiocarbonyldiimidazole (TCDI) in the presence of a base, such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 208-210°C.
Scientific Research Applications
2-fluoro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its therapeutic potential in various diseases. One of the most promising applications of this compound is in the treatment of cancer. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound exerts its anti-cancer activity by inducing cell cycle arrest, apoptosis, and inhibiting angiogenesis.
This compound has also been studied for its anti-inflammatory properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis.
Properties
IUPAC Name |
2-fluoro-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl3FN2OS/c15-8-5-10(17)12(6-9(8)16)19-14(22)20-13(21)7-3-1-2-4-11(7)18/h1-6H,(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDCBPKDOPMPTRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl3FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.